Cas no 2413897-64-8 (tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate)

• Product Name: tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate
• CAS No: 2413897-64-8
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 5674453
• PubChem ID: 165768193
• Update Time: 2025-05-20

tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413897-64-8
• EN300-26665657
• tert-butyl N-[2-(dimethylamino)-2-methylpropyl]-N-(2-hydroxycyclopentyl)carbamate
• tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate

• Inchi： 1S/C16H32N2O3/c1-15(2,3)21-14(20)18(11-16(4,5)17(6)7)12-9-8-10-13(12)19/h12-13,19H,8-11H2,1-7H3
• InChI Key： DLQKIRZUBTWJFH-UHFFFAOYSA-N
• SMILES： OC1CCCC1N(C(=O)OC(C)(C)C)CC(C)(C)N(C)C

Computed Properties

• Exact Mass: 300.24129289g/mol
• Monoisotopic Mass: 300.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate

Introduction to Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate (CAS No. 2413897-64-8)

Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate, with the CAS number 2413897-64-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in drug development and agrochemicals. The unique structural features of this molecule, including the presence of a tert-butyl group, a N-(2-hydroxycyclopentyl) moiety, and a N-2-(dimethylamino)-2-methylpropyl substituent, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of this compound have been the focus of several recent studies, reflecting its importance in medicinal chemistry. The tert-butyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable component in drug design. Additionally, the hydroxycyclopentyl group introduces a polar functional group that can interact with biological targets, potentially enhancing binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have shown promise in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer. The structural complexity of Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate makes it a promising candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of lipophilic and hydrophilic groups in its structure allows it to interact with both hydrophobic and hydrophilic biological targets, which is crucial for achieving high efficacy and low toxicity. Furthermore, the presence of multiple functional groups provides opportunities for structural modifications, enabling researchers to fine-tune its properties for specific applications.

Recent studies have begun to explore the pharmacological properties of Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate. Initial experiments have shown that this compound exhibits interesting interactions with various biological targets, suggesting potential therapeutic benefits. For instance, preliminary data indicate that it may have inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly exciting given the high unmet medical needs in the area of chronic inflammation.

The development of new pharmaceuticals often involves a multi-step synthesis process to achieve the desired molecular structure. The synthesis of Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate is no exception. Researchers have employed advanced synthetic techniques to construct its complex framework while maintaining high yields and purity. These synthetic strategies not only highlight the technical expertise required but also demonstrate the compound's feasibility for large-scale production.

In addition to its pharmacological potential, Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate has also attracted attention for its chemical stability. Carbamates are generally known for their stability under various conditions, which is essential for their use in pharmaceutical formulations. This stability ensures that the compound remains effective throughout its shelf life and during storage and transportation processes.

The future prospects of Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in preclinical and clinical studies. As more data becomes available, it is expected that this compound will play a significant role in the development of novel therapeutic agents.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, researchers can accelerate the discovery and development of new drugs like Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate. This collaborative approach is essential for addressing complex medical challenges and improving patient outcomes.

In conclusion, Tert-butyl N-2-(dimethylamino)-2-methylpropyl-N-(2-hydroxycyclopentyl)carbamate (CAS No. 2413897-64-8) is a structurally complex and multifunctional compound with significant potential in pharmaceutical applications. Its unique chemical properties and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological effects continues to grow, this compound is poised to contribute to advancements in drug discovery and therapy.